3-Benzoyl-2-(3-methoxyphenyl)-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile
3-Benzoyl-2-(3-methoxyphenyl)-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
302553-61-3
VCID:
VC0391025
InChI:
InChI=1S/C32H23N3O2/c1-37-24-12-7-11-23(18-24)29-30(31(36)22-9-3-2-4-10-22)35-27-16-14-21-8-5-6-13-25(21)26(27)15-17-28(35)32(29,19-33)20-34/h2-18,28-30H,1H3/t28-,29-,30+/m1/s1
SMILES:
COC1=CC=CC(=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6
Molecular Formula:
C32H23N3O2
Molecular Weight:
481.5g/mol
3-Benzoyl-2-(3-methoxyphenyl)-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile
CAS No.: 302553-61-3
Main Products
VCID: VC0391025
Molecular Formula: C32H23N3O2
Molecular Weight: 481.5g/mol
![3-Benzoyl-2-(3-methoxyphenyl)-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile - 302553-61-3](/images/no_structure.jpg)
| CAS No. | 302553-61-3 |
|---|---|
| Product Name | 3-Benzoyl-2-(3-methoxyphenyl)-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile |
| Molecular Formula | C32H23N3O2 |
| Molecular Weight | 481.5g/mol |
| IUPAC Name | (2S,3S,12aR)-3-benzoyl-2-(3-methoxyphenyl)-3,12a-dihydro-2H-naphtho[2,1-e]indolizine-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C32H23N3O2/c1-37-24-12-7-11-23(18-24)29-30(31(36)22-9-3-2-4-10-22)35-27-16-14-21-8-5-6-13-25(21)26(27)15-17-28(35)32(29,19-33)20-34/h2-18,28-30H,1H3/t28-,29-,30+/m1/s1 |
| Standard InChIKey | IXRGUVZGMXKROK-OCBJUFRSSA-N |
| Isomeric SMILES | COC1=CC=CC(=C1)[C@@H]2[C@H](N3[C@@H](C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6 |
| SMILES | COC1=CC=CC(=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6 |
| Canonical SMILES | COC1=CC=CC(=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6 |
| PubChem Compound | 5285756 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume